Cas no 1707563-15-2 (4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 1707563-15-2
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5041948
• Update Time: 2025-05-26

4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• 4-(oxolan-2-ylmethyl)furo[3,2-b]pyrrole-5-carboxylic acid
• 4-(Tetrahydro-furan-2-ylmethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• 4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid

• Inchi： 1S/C12H13NO4/c14-12(15)10-6-11-9(3-5-17-11)13(10)7-8-2-1-4-16-8/h3,5-6,8H,1-2,4,7H2,(H,14,15)
• InChI Key： LJTSIDLMBBOAQT-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(C(=O)O)=CC2=C1C=CO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.4
• Topological Polar Surface Area: 64.599

Additional information on 4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid

Introduction to 4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1707563-15-2)

4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid, identified by its CAS number 1707563-15-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of fused heterocyclic systems, combining a furan ring with a pyrrole moiety, and is further functionalized by a tetrahydrofuran-2-ylmethyl side chain at the 4-position of the pyrrole ring. The presence of a carboxylic acid group at the 5-position adds another layer of reactivity, making it a versatile scaffold for further chemical modifications and biological investigations.

The synthesis and exploration of such compounds are driven by their potential applications in drug discovery. The unique structural features of 4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid suggest that it may exhibit interesting pharmacological properties. Specifically, the combination of a furan ring and a pyrrole core is commonly found in natural products and bioactive molecules, which often serve as leads for developing new therapeutic agents. The tetrahydrofuran-2-ylmethyl substituent introduces steric and electronic effects that can influence the molecule's binding affinity to biological targets, while the carboxylic acid group provides opportunities for further derivatization, such as esterification or amidation, to tailor its pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds due to their broad spectrum of biological activities. For instance, derivatives of furo[3,2-b]pyrroles have been investigated for their potential roles in modulating enzyme activity and inhibiting pathological processes. The tetrahydrofuran moiety, in particular, is known for its ability to enhance solubility and bioavailability in drug candidates. This makes 4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid a promising candidate for further development as an active pharmaceutical ingredient (API) or a key intermediate in synthetic chemistry.

The carboxylic acid functionality at the 5-position of the pyrrole ring is particularly noteworthy, as it can serve as a point of attachment for various pharmacophores or biomolecules. This flexibility allows chemists to design libraries of derivatives with tailored properties for specific therapeutic applications. For example, coupling this compound with nucleophiles such as amines or alcohols can yield amides or esters, respectively, which are common motifs in drug molecules. Additionally, the presence of both electron-donating and electron-withdrawing groups within the molecule can influence its interaction with biological targets, making it a valuable scaffold for structure-based drug design.

Recent advances in computational chemistry have also facilitated the study of such complex molecules. Molecular modeling techniques can predict the binding modes of 4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid to proteins or enzymes, providing insights into its potential biological activity. These virtual screening approaches have become indispensable tools in drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted binding affinity and selectivity. Furthermore, high-throughput screening (HTS) technologies enable rapid testing of large libraries of compounds for activity against disease-relevant targets, which can accelerate the identification of lead candidates.

The synthesis of 4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Strategies such as transition-metal-catalyzed coupling reactions or intramolecular cyclizations have been explored to streamline the synthesis process. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions involving the carboxylic acid or other functional groups.

In conclusion,4-((Tetrahydrofuran-2-yl)methyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1707563-15-2) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.